Cas no 39843-71-5 (2-Ethyl-1H-indol-4-ol)

• Product Name: 2-Ethyl-1H-indol-4-ol
• CAS No: 39843-71-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4728538
• Update Time: 2025-10-28

2-Ethyl-1H-indol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-indol-4-ol
• 1H-Indol-4-ol, 2-ethyl-
• FCH895959
• AX8209531
• W6016
• A824763
• 2-Ethyl-1H-indol-4-ol

• Inchi： 1S/C10H11NO/c1-2-7-6-8-9(11-7)4-3-5-10(8)12/h3-6,11-12H,2H2,1H3
• InChI Key： YLPQXAKDMDRDIG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=C(CC)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 36

Additional information on 2-Ethyl-1H-indol-4-ol

Comprehensive Overview of 2-Ethyl-1H-indol-4-ol (CAS No. 39843-71-5): Properties, Applications, and Industry Insights

2-Ethyl-1H-indol-4-ol (CAS No. 39843-71-5) is a specialized organic compound belonging to the indole derivatives family, which has garnered significant attention in pharmaceutical, agrochemical, and material science research. With its unique molecular structure featuring an ethyl group at the 2-position and a hydroxyl group at the 4-position of the indole ring, this compound exhibits versatile reactivity and functional properties. Recent studies highlight its potential as a key intermediate in synthesizing bioactive molecules, particularly in the development of antioxidant and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds.

The compound’s physicochemical properties, such as its moderate solubility in polar solvents and stability under controlled conditions, make it suitable for laboratory-scale and industrial applications. Researchers have explored its role in heterocyclic chemistry, where it serves as a building block for fluorescence probes and organic semiconductors. These applications resonate with current trends in green chemistry and sustainable material design, addressing frequent search queries like "eco-friendly indole derivatives" or "indole-based functional materials."

In the pharmaceutical sector, 2-Ethyl-1H-indol-4-ol is investigated for its structure-activity relationships (SAR) in drug discovery. Its scaffold is analogous to naturally occurring indole alkaloids, which are known for their diverse biological activities. This connection has spurred interest in its potential as a lead compound for treating neurological disorders, a topic frequently searched in academic and medical communities. Additionally, its derivatives are being evaluated for antimicrobial efficacy, responding to the global need for new antibiotics amid rising resistance.

From a synthetic perspective, the compound’s preparation often involves Fischer indole synthesis or palladium-catalyzed cross-coupling, methods widely discussed in organic chemistry forums. Optimizing its yield and purity remains a focus, as reflected in search terms like "high-yield synthesis of ethyl-substituted indoles." Its spectral data (NMR, IR, and MS) are well-documented, aiding researchers in quality control and structural verification.

Beyond academia, 2-Ethyl-1H-indol-4-ol finds niche applications in fragrance formulation and dye industries, where its aromatic profile contributes to complex scent compositions and colorants. This aligns with consumer trends favoring natural-inspired synthetic compounds, a hot topic in cosmetic chemistry. Regulatory compliance and safety data (e.g., REACH, OSHA) are also frequently searched, underscoring the importance of transparent handling guidelines.

In summary, 2-Ethyl-1H-indol-4-ol (CAS No. 39843-71-5) exemplifies the intersection of traditional organic chemistry and modern innovation. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring relevance. As research continues to uncover its potential, it remains a subject of keen interest across scientific disciplines, meeting both industrial demands and scholarly curiosity.